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Compound of Interest

Compound Name: IACS-9571 hydrochloride

Cat. No.: B2466333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of IACS-9571
hydrochloride, a potent and selective dual inhibitor of the bromodomains of Tripartite Motif

Containing 24 (TRIM24) and Bromodomain and PHD Finger Containing Protein 1 (BRPF1), for

in vitro cell culture experiments.

Product Information
IACS-9571 hydrochloride is a chemical probe used to investigate the biological roles of

TRIM24 and BRPF1 in epigenetic regulation and gene expression.[1][2][3] Its inhibition of these

proteins has implications for various diseases, including cancer. The hydrochloride salt form

offers enhanced water solubility and stability compared to its free base.[2]

Quantitative Data Summary
A summary of the key quantitative data for IACS-9571 hydrochloride is presented in the

tables below for easy reference and comparison.

Table 1: Physicochemical and Solubility Data
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Property Value Source

Molecular Weight 679.23 g/mol [4]

Formula C₃₂H₄₃ClN₄O₈S [4]

Appearance Solid Powder [4]

Solubility Soluble in DMSO (10 mM) [4][5]

Enhanced solubility in water

for the hydrochloride salt
[2][6]

Table 2: Potency and Selectivity

Parameter Target Value Source

IC₅₀ TRIM24 8 nM [1][2][3]

K_d_ TRIM24 31 nM [1][2][3][4]

K_d_ BRPF1 14 nM [1][2][3][4]

Cellular EC₅₀ 50 nM [1][2][3][4]

Selectivity >7,700-fold vs. BRD4 [1][2][4]

9-fold vs. BRPF2 [1][2][4]

21-fold vs. BRPF3 [1][2][4]

Experimental Protocols
Preparation of IACS-9571 Hydrochloride Stock Solution
This protocol describes the preparation of a 10 mM stock solution of IACS-9571 hydrochloride
in Dimethyl Sulfoxide (DMSO).

Materials:

IACS-9571 hydrochloride powder
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Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate: Allow the vial of IACS-9571 hydrochloride powder to equilibrate to room

temperature before opening to prevent condensation.

Weigh: Accurately weigh the desired amount of IACS-9571 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.67923 mg of the compound

(Molecular Weight = 679.23 g/mol ).

Dissolve: Add the appropriate volume of sterile DMSO to the powder. For the example

above, add 100 µL of DMSO.

Solubilize: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution if

necessary.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes or cryovials to avoid repeated freeze-thaw cycles.

Store: Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[1][6]

Preparation of Working Solutions for Cell Culture
This protocol describes the dilution of the 10 mM stock solution to the desired final

concentration in cell culture medium.

Materials:
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10 mM IACS-9571 hydrochloride stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Procedure:

Thaw: Thaw a single aliquot of the 10 mM IACS-9571 hydrochloride stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To minimize the concentration of DMSO

in the final culture medium, it is advisable to perform an intermediate dilution. For example,

dilute the 10 mM stock solution 1:100 in pre-warmed cell culture medium to obtain a 100 µM

intermediate solution.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture medium to achieve the desired final concentration. For example, to obtain a final

concentration of 1 µM in 10 mL of medium, add 10 µL of the 100 µM intermediate solution.

Mix: Gently mix the medium containing IACS-9571 hydrochloride before adding it to the

cells.

DMSO Control: It is crucial to include a vehicle control in your experiments by adding the

same final concentration of DMSO to a parallel set of cells.

Visualizations
Signaling Pathway of IACS-9571
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Caption: IACS-9571 inhibits TRIM24 and BRPF1 bromodomains, altering gene expression.

Experimental Workflow for IACS-9571 Preparation
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Stock Solution Preparation

Working Solution for Cell Culture

1. Weigh IACS-9571 HCl

2. Add Sterile DMSO

3. Vortex to Dissolve

4. Aliquot into Vials

5. Store at -20°C / -80°C

6. Thaw Stock Aliquot

7. Dilute in Culture Medium

8. Add to Cells Vehicle Control (DMSO)

Click to download full resolution via product page

Caption: Workflow for preparing IACS-9571 hydrochloride solutions for cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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